Cas no 1501725-27-4 (2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one)
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one
- 1501725-27-4
- EN300-1771707
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- Inchi: 1S/C8H11NO2/c1-6-7(3-4-11-6)8(10)5-9-2/h3-4,9H,5H2,1-2H3
- InChI Key: OEYJMWWVTOMASV-UHFFFAOYSA-N
- SMILES: O1C=CC(=C1C)C(CNC)=O
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 42.2Ų
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771707-0.05g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1771707-0.1g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1771707-0.25g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1771707-0.5g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1771707-1.0g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1771707-2.5g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1771707-5.0g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1771707-10.0g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1771707-1g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1771707-5g |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one |
1501725-27-4 | 5g |
$4475.0 | 2023-09-20 |
2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one
Research Brief on 2-(Methylamino)-1-(2-methylfuran-3-yl)ethan-1-one (CAS: 1501725-27-4): Recent Advances and Applications
The compound 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one (CAS: 1501725-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and methylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug discovery and development.
One of the key areas of research has been the synthesis and optimization of 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process that includes the use of catalytic hydrogenation and selective methylation, resulting in a higher enantiomeric purity of the final product. This advancement is critical for further preclinical and clinical evaluations.
Pharmacological studies have revealed that 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been identified as a potential agonist for serotonin receptors, which could have implications for treating neurological disorders such as depression and anxiety. In vitro assays demonstrated a high binding affinity for 5-HT2A receptors, with an IC50 value in the nanomolar range. These findings suggest that the compound may serve as a lead structure for the development of new psychotropic medications.
In addition to its neurological applications, recent research has explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (2024) found that 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the disruption of cell cycle progression and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses. These results highlight the compound's versatility and warrant further investigation into its anticancer properties.
Despite these promising findings, challenges remain in the development of 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatization and prodrug approaches to enhance its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 2-(methylamino)-1-(2-methylfuran-3-yl)ethan-1-one (CAS: 1501725-27-4) represents a compelling candidate for further drug development, with demonstrated efficacy in neurological and oncological contexts. The recent advancements in its synthesis and pharmacological characterization provide a solid foundation for future studies. As research progresses, this compound may emerge as a valuable tool in the treatment of diverse medical conditions, underscoring the importance of continued investment in chemical biology and pharmaceutical innovation.
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